Cas no 66104-81-2 (Zinc(II) (S)-2-(4-(methylamino)benzamido)pentanedioate)

• Product Name: Zinc(II) (S)-2-(4-(methylamino)benzamido)pentanedioate
• CAS No: 66104-81-2
• MF: C₁₃H₁₄N₂O₅Zn
• MW: 343.6696600914
• CID: 860383
• PubChem ID: 70533699
• Update Time: 2025-06-11

Zinc(II) (S)-2-(4-(methylamino)benzamido)pentanedioate Chemical and Physical Properties

Names and Identifiers

• Zinc(II) (S)-2-(4-(methylamino)benzamido)pentanedioate
• P-N-Methylaminobenzoylglutamic Acid Zinc Salt
• L(+)-N-(P-METHYLAMINO BENZOYL)GLUTAMATE ZINC
• N-[4-(Methylamino)benzoyl]-L-glutamic acid zinc salt
• zinc,(2S)-2-[[4-(methylamino)benzoyl]amino]pentanedioate
• P-N-Methylamino benzoyl glutamic acid zinc salt
• Zinc(II)(S)-2-(4-(methylamino)benzamido)pentanedioate
• 66104-81-2
• Zinc (2S)-2-[4-(methylamino)benzamido]pentanedioate
• zinc(2+) bis((2S)-4-carboxy-2-{[4-(methylamino)phenyl]formamido}butanoate)
• ZINC(2+) (2S)-2-{[4-(METHYLAMINO)PHENYL]FORMAMIDO}PENTANEDIOATE
• zinc(II) (4-(methylamino)benzoyl)-L-glutamate
• SCHEMBL11191912
• 1370531-79-5
• Zinc (2S)-2-{[4-(methylamino)benzoyl]amino}pentanedioate
• zinc;(2S)-2-[[4-(methylamino)benzoyl]amino]pentanedioate
• DTXSID60742333

• Inchi： 1S/C13H16N2O5.Zn/c1-14-9-4-2-8(3-5-9)12(18)15-10(13(19)20)6-7-11(16)17;/h2-5,10,14H,6-7H2,1H3,(H,15,18)(H,16,17)(H,19,20);/q;+2/p-2/t10-;/m0./s1
• InChI Key： HKSAKGRLQPUPIZ-PPHPATTJSA-L
• SMILES： [Zn+2].O=C(C1C=CC(=CC=1)NC)N[C@H](C(=O)[O-])CCC(=O)[O-]

Computed Properties

• Exact Mass: 342.019413g/mol
• Monoisotopic Mass: 342.019413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 353
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 121.39000
• LogP: -1.43190

Additional information on Zinc(II) (S)-2-(4-(methylamino)benzamido)pentanedioate

Introduction to Zinc(II) (S)-2-(4-(methylamino)benzamido)pentanedioate (CAS No. 66104-81-2)

Zinc(II) (S)-2-(4-(methylamino)benzamido)pentanedioate, a compound with the chemical formula C₁₈H₂₄N₄O₄Zn, is a sophisticated coordination complex that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its unique CAS number 66104-81-2, represents a novel class of zinc-based ligands designed for targeted therapeutic applications. The intricate structure of this molecule, featuring a chiral center and multiple functional groups, makes it a promising candidate for various biochemical interactions.

The central metal ion in Zinc(II) (S)-2-(4-(methylamino)benzamido)pentanedioate is zinc(II), which plays a crucial role in numerous enzymatic reactions and cellular processes. Zinc ions are essential cofactors for many enzymes, including carbonic anhydrase, alkaline phosphatase, and various hydrolases. The coordination environment provided by the ligand in this compound ensures stable binding to the zinc ion, facilitating its biological activity. The presence of the (S)-configuration at the chiral center further enhances its specificity and efficacy, making it an attractive candidate for drug development.

The ligand component of Zinc(II) (S)-2-(4-(methylamino)benzamido)pentanedioate is derived from 4-(methylamino)benzamide and pentanedioic acid. The benzamide moiety introduces a hydrophobic aromatic ring that can interact with hydrophobic pockets in biological targets, while the pentanedioic acid backbone provides multiple binding sites for coordination with the zinc ion. This dual functionality allows the compound to exhibit both structural stability and biological activity.

Recent studies have highlighted the potential of Zinc(II) (S)-2-(4-(methylamino)benzamido)pentanedioate in modulating various biological pathways. Research has demonstrated its ability to inhibit specific enzymes involved in inflammation and oxidative stress, making it a promising candidate for therapeutic applications in conditions such as arthritis and neurodegenerative diseases. The compound's ability to cross the blood-brain barrier has also been explored, suggesting its potential use in treating central nervous system disorders.

In vitro studies have shown that Zinc(II) (S)-2-(4-(methylamino)benzamido)pentanedioate exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α), interleukin-1β (IL-1β), and interleukin-6 (IL-6). These findings are particularly relevant given the increasing evidence linking inflammation to various chronic diseases. Additionally, the compound has been found to possess antioxidant properties, which could help mitigate oxidative damage caused by reactive oxygen species (ROS).

The synthesis of Zinc(II) (S)-2-(4-(methylamino)benzamido)pentanedioate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The chiral center must be accurately introduced during synthesis to maintain the desired stereochemical configuration. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further research and development.

Evaluation of Zinc(II) (S)-2-(4-(methylamino)benzamido)pentanedioate in preclinical models has provided valuable insights into its pharmacokinetic and pharmacodynamic properties. Studies have shown that the compound exhibits good bioavailability and prolonged half-life upon administration, suggesting its potential for once-daily dosing regimens. Furthermore, preliminary toxicology studies have indicated that it is well-tolerated at therapeutic doses, with minimal side effects observed.

The development of Zinc(II) (S)-2-(4-(methylamino)benzamido)pentanedioate as a therapeutic agent is an example of how targeted molecular design can lead to novel treatments with improved efficacy and reduced side effects. The combination of computational modeling and experimental validation has been instrumental in optimizing its structure for maximum biological activity. Future research will focus on clinical trials to evaluate its safety and efficacy in human patients.

The impact of this compound extends beyond its potential therapeutic applications. It also serves as a valuable tool for researchers studying zinc homeostasis and metalloprotein interactions. By understanding how this compound interacts with biological targets, scientists can gain insights into the mechanisms underlying various diseases and develop new strategies for intervention.

In conclusion, Zinc(II) (S)-2-(4-(methylamino)benzamido)pentanedioate is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structure, combined with its biological activity, makes it a promising candidate for treating various diseases associated with inflammation and oxidative stress. Ongoing research continues to uncover new aspects of its functionality, paving the way for innovative therapeutic approaches.